Cas no 1596891-62-1 (2-(2-Aminoethoxy)-1-cyclobutylethan-1-one)

• Product Name: 2-(2-Aminoethoxy)-1-cyclobutylethan-1-one
• CAS No: 1596891-62-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6020614
• PubChem ID: 116591077
• Update Time: 2025-05-23

2-(2-Aminoethoxy)-1-cyclobutylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethoxy)-1-cyclobutylethan-1-one
• EN300-794911
• 1596891-62-1
• 2-(2-Aminoethoxy)-1-cyclobutylethan-1-one

• Inchi： 1S/C8H15NO2/c9-4-5-11-6-8(10)7-2-1-3-7/h7H,1-6,9H2
• InChI Key： CJOYRHSWTLLRQL-UHFFFAOYSA-N
• SMILES： O(CCN)CC(C1CCC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-(2-Aminoethoxy)-1-cyclobutylethan-1-one

Introduction to 2-(2-Aminoethoxy)-1-cyclobutylethan-1-one (CAS No. 1596891-62-1) in Modern Chemical and Pharmaceutical Research

2-(2-Aminoethoxy)-1-cyclobutylethan-1-one, identified by the chemical abstracts service number 1596891-62-1, is a compound of significant interest in the realm of medicinal chemistry and pharmacological research. This heterocyclic ketone features a unique structural motif comprising a cyclobutyl ring linked to an ethanone backbone, which is further substituted with an aminoethoxy group. The presence of these functional groups imparts distinct chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The structural configuration of 2-(2-Aminoethoxy)-1-cyclobutylethan-1-one (CAS No. 1596891-62-1) positions it as a potential candidate for various biological applications. The cyclobutyl moiety, known for its rigid three-membered ring structure, can influence the conformational flexibility and binding affinity of the molecule when interacting with biological targets. Meanwhile, the aminoethoxy group introduces both basicity and polarity, which are critical factors in modulating pharmacokinetic profiles and target specificity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural features. The cyclobutyl ketone scaffold has been investigated in several contexts, including its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged this framework to develop inhibitors targeting enzyme-mediated pathways, particularly those involved in inflammatory responses and metabolic disorders. The aminoethoxy substituent further enhances the molecule's capacity to interact with biological systems, making it a versatile building block for drug discovery.

One of the most compelling aspects of 2-(2-Aminoethoxy)-1-cyclobutylethan-1-one (CAS No. 1596891-62-1) is its potential application in the design of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling cascades, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. The rigid cyclobutyl ring can mimic natural substrates or transition states, facilitating high-affinity binding to kinase active sites. Additionally, the aminoethoxy group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, further optimizing binding interactions.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the binding modes of 2-(2-Aminoethoxy)-1-cyclobutylethan-1-one (CAS No. 1596891-62-1) with various biological targets. These studies have highlighted its potential as a lead compound for further optimization through structure-based drug design approaches. By integrating experimental data with computational predictions, scientists can refine the molecular structure to enhance potency, selectivity, and pharmacokinetic properties.

The synthesis of 2-(2-Aminoethoxy)-1-cyclobutylethan-1-one (CAS No. 1596891-62-1) presents an interesting challenge due to its complex stereochemistry. Efficient synthetic routes require careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access such complex molecules with greater ease, enabling rapid exploration of their pharmacological properties.

In conclusion, 2-(2-Aminoethoxy)-1-cyclobutylethan-1-one (CAS No. 1596891-62-1) represents a promising compound in the field of medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.